(Z)-N-(6-fluoro-3-(2-methoxyethyl)benzo[d]thiazol-2(3H)-ylidene)cyclopropanecarboxamide

• IUPAC Name: N-[6-fluoro-3-(2-methoxyethyl)-1,3-benzothiazol-2-ylidene]cyclopropanecarboxamide
• InChI: InChI=1S/C14H15FN2O2S/c1-19-7-6-17-11-5-4-10(15)8-12(11)20-14(17)16-13(18)9-2-3-9/h4-5,8-9H,2-3,6-7H2,1H3
• InChI Key: MWEUYRYOFJSWHM-UHFFFAOYSA-N
• Canonical SMILES: COCCN1C2=C(C=C(C=C2)F)SC1=NC(=O)C3CC3
• Molecular Formula: C14H15FN2O2S
• Molecular Weight: 294.35 g/mol

Description

Benzo[d]thiazol-2(3H)-one derivatives are a class of compounds that have been synthesized and studied for their potential biological activities. These compounds have been found to exhibit cytotoxic and antibacterial activities.

Synthesis Analysis

The synthesis of similar compounds, such as 6-bromobenzo[d]thiazol-2(3H)-one derived 1,2,3-triazole derivatives, involves a 1,3-dipolar cycloaddition of 6-bromobenzo[d]thiazol-2(3H)-one with propargyl bromide and different aryl azides in a copper-catalyzed one-pot reaction.

Molecular Structure Analysis

The molecular structure of these compounds is characterized by the presence of a benzo[d]thiazol-2(3H)-one core, which can be functionalized with different substituents to yield a variety of derivatives.

Chemical Reactions Analysis

The chemical reactions involved in the synthesis of these compounds typically involve 1,3-dipolar cycloaddition reactions.

Mechanism of Action

While the exact mechanism of action of these compounds is not known, they have been found to exhibit cytotoxic activity against human cancer cell lines and antibacterial activity against different bacteria.